Cas no 2253638-55-8 ((1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride)

• Product Name: (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride
• CAS No: 2253638-55-8
• MF: C₇H₁₂FNO₃S
• MW: 209.238484382629
• CID: 6055257
• PubChem ID: 137935601
• Update Time: 2025-11-01

(1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2253638-55-8
• EN300-6498215
• (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride

• Inchi： 1S/C7H12FNO3S/c1-3-9-4-7(2,6(9)10)5-13(8,11)12/h3-5H2,1-2H3
• InChI Key： ATTREIICEZVSGJ-UHFFFAOYSA-N
• SMILES： S(CC1(C)C(N(CC)C1)=O)(=O)(=O)F

Computed Properties

• Exact Mass: 209.05219258g/mol
• Monoisotopic Mass: 209.05219258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.8Ų

Additional information on (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride

Professional Introduction to (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride (CAS No. 2253638-55-8)

(1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 2253638-55-8, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, particularly the presence of a methanesulfonyl fluoride group and an azetidinone ring system, make it a valuable tool for researchers exploring novel drug candidates and chemical transformations.

The compound's structure is characterized by a highly functionalized heterocyclic core, which includes an 1-Ethyl-3-methyl-2-oxoazetidin-3-yl moiety. This moiety is particularly interesting due to its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions, which are pivotal in the synthesis of more complex molecules. The methanesulfonyl fluoride group further enhances its utility as a synthetic intermediate, providing a reactive site for further functionalization.

In recent years, there has been growing interest in the development of new methodologies for the synthesis of heterocyclic compounds, particularly those with potential pharmaceutical applications. The compound in question has been extensively studied for its role in the preparation of azetidinone derivatives, which are known for their diverse biological activities. These activities range from antimicrobial and anti-inflammatory properties to more specific applications such as kinase inhibition and protease inhibition.

One of the most compelling aspects of (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride is its versatility in synthetic chemistry. Researchers have leveraged its reactivity to develop novel approaches for constructing complex molecular frameworks. For instance, the methanesulfonyl fluoride group can be hydrolyzed to form a sulfoxide or sulfonic acid, while the azetidinone ring can undergo various transformations, including ring-opening reactions with nucleophiles. These transformations have enabled the synthesis of a wide array of derivatives with tailored biological properties.

The importance of this compound is further underscored by its application in the development of new therapeutic agents. In particular, azetidinone derivatives have shown promise as inhibitors of various enzymes implicated in human diseases. For example, studies have demonstrated that certain azetidinones can inhibit cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation and are often dysregulated in cancer cells. Additionally, these compounds have been explored as potential inhibitors of matrix metalloproteinases (MMPs), which play a role in tissue degradation and are implicated in conditions such as arthritis and cancer metastasis.

Recent advancements in synthetic methodologies have also highlighted the utility of (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride in cross-coupling reactions. These reactions are fundamental to modern organic synthesis and have enabled the efficient construction of complex molecular architectures. By employing palladium-catalyzed cross-coupling reactions, researchers have been able to introduce various functional groups into the azetidinone core, thereby generating novel derivatives with enhanced biological activity.

The compound's role in drug discovery has been further facilitated by its compatibility with high-throughput screening technologies. These technologies allow researchers to rapidly test large libraries of compounds for biological activity, thereby accelerating the identification of lead candidates for further development. The availability of (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride has significantly contributed to this process by providing a versatile intermediate that can be easily modified to generate diverse chemical scaffolds.

In conclusion, (1-Ethyl-3-methyl-2-oxoazetidin-3-yl)methanesulfonyl fluoride (CAS No. 2253638-55-8) is a highly valuable compound in pharmaceutical chemistry and bioorganic synthesis. Its unique structural features and reactivity make it an indispensable tool for researchers developing novel drug candidates. The growing body of research on this compound underscores its importance in advancing our understanding of heterocyclic chemistry and its potential applications in medicine.